Cas no 947533-37-1 (4-(5-Bromopyridin-3-yl)-N,N-dimethylaniline)

• Product Name: 4-(5-Bromopyridin-3-yl)-N,N-dimethylaniline
• CAS No: 947533-37-1
• MF: C₁₃H₁₃BrN₂
• MW: 277.159722089767
• CID: 880429
• PubChem ID: 29919561
• Update Time: 2025-10-28

4-(5-Bromopyridin-3-yl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(5-Bromopyridin-3-yl)-N,N-dimethylaniline
• [4-(5-Bromo-pyridin-3-yl)-phenyl]-dimethyl-amine
• (4-(5-bromopyridin-3-yl)phenyl)dimethylamine
• DTXSID00652068
• J-513587
• 947533-37-1
• A898020
• AKOS015967657

• MDL： MFCD09953004
• Inchi： 1S/C13H13BrN2/c1-16(2)13-5-3-10(4-6-13)11-7-12(14)9-15-8-11/h3-9H,1-2H3
• InChI Key： BJCQKVHEVGTOAL-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 276.02600
• Monoisotopic Mass: 276.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• PSA: 16.13000
• LogP: 3.57710

Additional information on 4-(5-Bromopyridin-3-yl)-N,N-dimethylaniline

Introduction to 4-(5-Bromopyridin-3-yl)-N,N-dimethylaniline (CAS No. 947533-37-1) and Its Recent Applications in Chemical Biology

4-(5-Bromopyridin-3-yl)-N,N-dimethylaniline, identified by the chemical identifier CAS No. 947533-37-1, is a significant compound in the realm of pharmaceutical and chemical biology research. This molecule, featuring a brominated pyridine core linked to a dimethylamino benzene moiety, has garnered attention due to its versatile structural properties and potential biological activities. The presence of both bromine and methylamino substituents enhances its reactivity, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The bromopyridine moiety is particularly noteworthy, as pyridine derivatives are widely recognized for their role in drug development. Pyridines serve as key pharmacophores in numerous approved drugs, influencing binding affinity and selectivity. The introduction of a bromine atom at the 5-position further modulates the electronic properties of the ring, enabling diverse functionalization strategies. This structural feature is exploited in synthetic chemistry to facilitate cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

N,N-dimethylaniline, on the other hand, contributes to the compound's basicity and lipophilicity, influencing its pharmacokinetic profile. This amine derivative is commonly employed in the design of kinase inhibitors and other enzyme-targeted molecules. The dimethylamino group enhances solubility in organic solvents while maintaining adequate bioavailability in biological systems. Such dual functionality makes 4-(5-Bromopyridin-3-yl)-N,N-dimethylaniline an attractive intermediate for further derivatization.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds like 4-(5-Bromopyridin-3-yl)-N,N-dimethylaniline in modulating protein-protein interactions and signal transduction pathways. Studies have demonstrated that pyridine-based molecules can selectively interact with target proteins by mimicking natural ligands or disrupting aberrant binding sites. The bromine substituent, in particular, has been shown to improve binding affinity through halogen bonding interactions, a phenomenon that has been leveraged in the development of high-affinity inhibitors.

In oncology research, 4-(5-Bromopyridin-3-yl)-N,N-dimethylaniline derivatives have been investigated for their potential as inhibitors of tyrosine kinases, which are overexpressed in many cancer types. The ability to fine-tune the substitution pattern on the pyridine ring allows for the optimization of selectivity against different kinase isoforms. For instance, modifications at the 3-position of the pyridine ring can enhance binding to specific residues critical for catalytic activity. Such structural refinements are essential for minimizing off-target effects and improving therapeutic efficacy.

The compound's utility extends beyond oncology; it has also been explored in neurodegenerative disease models. Pyridine derivatives are known to interact with neurotransmitter receptors and ion channels, making them promising candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that 4-(5-Bromopyridin-3-yl)-N,N-dimethylaniline can modulate dopamine receptor activity, potentially alleviating motor symptoms associated with neurodegeneration.

From a synthetic chemistry perspective, 4-(5-Bromopyridin-3-yl)-N,N-dimethylaniline serves as a versatile building block for generating libraries of analogs. Its reactivity allows for facile introduction of additional functional groups at various positions, enabling rapid exploration of structure-activity relationships (SAR). High-throughput screening (HTS) techniques coupled with computational modeling have accelerated the discovery process by identifying lead compounds with desired biological profiles.

The integration of machine learning and artificial intelligence into drug discovery has further enhanced the potential of 4-(5-Bromopyridin-3-yl)-N,N-dimethylaniline as a starting material. Predictive models can now forecast the biological activity of derivatives based on their molecular structure, reducing the need for extensive experimental testing. This synergy between experimental chemistry and computational biology has streamlined the development pipeline, bringing novel therapeutics to market more efficiently.

In conclusion, 4-(5-Bromopyridin-3-yl)-N,N-dimethylaniline (CAS No. 947533-37-1) represents a promising compound with broad applications in pharmaceutical research. Its unique structural features make it an excellent candidate for developing targeted therapies across multiple disease areas. As research continues to uncover new biological functions and synthetic methodologies, this molecule is poised to play an increasingly significant role in advancing chemical biology and medicine.